Cas no 916420-59-2 (3-METHYL-5-(TRIFLUOROMETHOXY)BENZONITRILE)

• Product Name: 3-METHYL-5-(TRIFLUOROMETHOXY)BENZONITRILE
• CAS No: 916420-59-2
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• MDL: MFCD09025378
• CID: 4664984
• PubChem ID: 21412932
• Update Time: 2025-10-29

3-METHYL-5-(TRIFLUOROMETHOXY)BENZONITRILE Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-5-(TRIFLUOROMETHOXY)BENZONITRILE
• 3-Cyano-5-(trifluoromethoxy)toluene
• Benzonitrile, 3-methyl-5-(trifluoromethoxy)-
• AKOS015956903
• RUVNGFLRCPBNJK-UHFFFAOYSA-N
• JS-4613
• 916420-59-2
• MFCD09025378
• SCHEMBL11685204
• DTXSID101273059

• MDL： MFCD09025378
• Inchi： 1S/C9H6F3NO/c1-6-2-7(5-13)4-8(3-6)14-9(10,11)12/h2-4H,1H3
• InChI Key： RUVNGFLRCPBNJK-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(C)=C1)(F)F

Computed Properties

• Exact Mass: 201.04014830g/mol
• Monoisotopic Mass: 201.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33Ų

Additional information on 3-METHYL-5-(TRIFLUOROMETHOXY)BENZONITRILE

In-Depth Analysis of 3-Methyl-5-(Trifluoromethoxy)Benzonitrile (CAS No. 916420-59-2): Properties, Applications, and Market Insights

3-Methyl-5-(Trifluoromethoxy)Benzonitrile (CAS No. 916420-59-2) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its trifluoromethoxy and benzonitrile functional groups, offers unique chemical properties that make it valuable for various applications. Its molecular formula is C₉H₆F₃NO, and it is known for its stability and reactivity under specific conditions.

The 3-Methyl-5-(Trifluoromethoxy)Benzonitrile structure features a methyl group at the 3-position and a trifluoromethoxy group at the 5-position of the benzene ring, with a nitrile group attached. This configuration contributes to its distinct electronic and steric properties, which are critical for its role in synthesizing more complex molecules. Researchers often explore its potential as an intermediate in the development of active pharmaceutical ingredients (APIs) and crop protection agents.

One of the most searched questions about 3-Methyl-5-(Trifluoromethoxy)Benzonitrile is its synthesis process. The compound is typically synthesized through multi-step organic reactions, including halogenation, nucleophilic substitution, and cyanation. These methods are optimized to achieve high yields and purity, which are essential for industrial applications. Recent advancements in green chemistry have also prompted researchers to explore more sustainable synthesis routes, reducing the environmental impact of production.

The applications of 3-Methyl-5-(Trifluoromethoxy)Benzonitrile are vast and varied. In the pharmaceutical industry, it serves as a key intermediate for drugs targeting central nervous system (CNS) disorders and inflammatory diseases. Its trifluoromethoxy group enhances the bioavailability and metabolic stability of these drugs, making it a preferred choice for medicinal chemists. Additionally, its use in agrochemicals has been explored, particularly in the development of herbicides and insecticides with improved efficacy and safety profiles.

Market trends indicate a growing demand for 3-Methyl-5-(Trifluoromethoxy)Benzonitrile, driven by the expanding pharmaceutical and agrochemical sectors. The compound's versatility and unique properties have positioned it as a valuable asset in research and development. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of their clients. Furthermore, the rise of precision agriculture and personalized medicine has further amplified its relevance in the market.

From a regulatory perspective, 3-Methyl-5-(Trifluoromethoxy)Benzonitrile is not classified as a hazardous substance under major global regulatory frameworks. However, proper handling and storage are recommended to ensure safety and maintain its chemical integrity. Researchers and manufacturers are advised to adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) when working with this compound.

In conclusion, 3-Methyl-5-(Trifluoromethoxy)Benzonitrile (CAS No. 916420-59-2) is a compound of significant industrial importance. Its unique chemical structure, coupled with its diverse applications, makes it a subject of ongoing research and development. As the demand for specialty chemicals continues to rise, this compound is expected to play a pivotal role in shaping the future of pharmaceuticals and agrochemicals. For those seeking high-quality 3-Methyl-5-(Trifluoromethoxy)Benzonitrile, partnering with reputable suppliers is essential to ensure optimal performance and compliance with industry standards.